Cas no 69291-65-2 (Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-)
69291-65-2 structure
Product Name:Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-
CAS No:69291-65-2
MF:C7H3F4NO2
MW:209.09783577919
CID:1732748
PubChem ID:85971411
Update Time:2025-04-21
Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-
- 69291-65-2
- 2,5-Difluoro-4-nitrobenzodifluoride
- 1-(Difluoromethyl)-2,5-difluoro-4-nitrobenzene
-
- Inchi: 1S/C7H3F4NO2/c8-4-2-6(12(13)14)5(9)1-3(4)7(10)11/h1-2,7H
- InChI Key: TWFWINIUVNXRHG-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C(F)F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.00999
- Monoisotopic Mass: 209.00999099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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